Cas no 57376-95-1 (bis(2,4,6-tribromophenyl) benzene-1,4-dicarboxylate)

• Product Name: bis(2,4,6-tribromophenyl) benzene-1,4-dicarboxylate
• CAS No: 57376-95-1
• MF: C₂₀H₈Br₆O₄
• MW: 791.69912147522
• CID: 383198
• PubChem ID: 93651
• Update Time: 2025-04-19

bis(2,4,6-tribromophenyl) benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• bis(2,4,6-tribromophenyl) benzene-1,4-dicarboxylate
• bis(2,4,6-tribromophenyl) terephthalate
• 57376-95-1
• EINECS 260-707-7
• NS00033706
• DTXSID40205971
• Bis-(2,4,6-tribromophenyl)terephthalate

• Inchi： 1S/C20H8Br6O4/c21-11-5-13(23)17(14(24)6-11)29-19(27)9-1-2-10(4-3-9)20(28)30-18-15(25)7-12(22)8-16(18)26/h1-8H
• InChI Key： JYXKGBIRZSOSAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(C1C=CC(C(=O)OC2C(=CC(=CC=2Br)Br)Br)=CC=1)=O)Br)Br

Computed Properties

• Exact Mass: 785.55204
• Monoisotopic Mass: 785.55228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6